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Compound of Interest

Compound Name:
4-methoxy-3-methylbenzene-1,2-

diamine

CAS No.: 97433-22-2

Cat. No.: B6614899

Get Quote

4-methoxy-3-methylbenzene-1,2-diamine belongs to the ortho-phenylenediamine family,

which serves as a cornerstone for the synthesis of numerous fused heterocyclic systems. The

adjacent amino groups provide a reactive di-nucleophilic site for cyclocondensation reactions.

The methoxy and methyl substituents on the aromatic ring are expected to influence the

compound's reactivity and modulate the physicochemical properties of its derivatives, such as

solubility, lipophilicity, and metabolic stability—key parameters in drug design.

Table 1: Chemical and Physical Properties of 4-methoxy-3-methylbenzene-1,2-diamine
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Property Value Source

CAS Number 97433-22-2

Molecular Formula C₈H₁₂N₂O [1]

Molecular Weight 152.19 g/mol [2]

IUPAC Name
4-methoxy-3-methylbenzene-

1,2-diamine
[1]

SMILES CC1=C(C=CC(=C1N)N)OC [1]

InChIKey
FKPFTMDBQWVKQV-

UHFFFAOYSA-N
[1]

Monoisotopic Mass 152.09496 Da [1]

Predicted XlogP 0.9 [1]

Appearance

Expected to be a solid, from

white to brown/purple, typical

of arylamines.

[3]

| Stability | Likely sensitive to air and light, a common characteristic of o-phenylenediamines. |

[4][5] |
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Chemical Structure

4-methoxy-3-methylbenzene-1,2-diamine
CAS: 97433-22-2

C₈H₁₂N₂O
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4-methoxy-3-methyl-2-nitroaniline

Dissolve in Ethanol/
Methanol

Add 10% Pd/C Catalyst
(under N₂ atmosphere)

Hydrogenation (H₂ gas)
Stir at Room Temperature

Monitor by TLC/LC-MS

Filter through Celite®
to Remove Catalyst

Reaction Complete

Evaporate Solvent
(Rotary Evaporator)

4-methoxy-3-methylbenzene-1,2-diamine
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Benzimidazole Formation

Quinoxaline Formation
4-methoxy-3-methylbenzene-

1,2-diamine

Carboxylic Acid or Aldehyde
(R-COOH / R-CHO)

α-Dicarbonyl Compound
(R-CO-CO-R')

Substituted Benzimidazole+ Heat / Acid

Substituted Quinoxaline+ Heat / Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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